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Compound of Interest

Compound Name: H-Thr-Gly-OH

Cat. No.: B1345582 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe and effective handling of chemical compounds is paramount. This guide provides

crucial safety and logistical information for the dipeptide H-Thr-Gly-OH. While H-Thr-Gly-OH is

not classified as a hazardous substance, following standard laboratory safety protocols is

essential to minimize potential risks and ensure the integrity of your research.[1][2][3][4]

Personal Protective Equipment (PPE)
The following table outlines the recommended personal protective equipment (PPE) for

handling H-Thr-Gly-OH.
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PPE Category Item Specification Rationale

Eye and Face Safety Glasses ANSI Z87.1 approved

Protects eyes from

potential splashes or

aerosols of the

peptide solution.[5]

Face Shield
Recommended for

risk of splashing

Provides broader

facial protection.

Hand Disposable Gloves Nitrile or latex

Prevents direct skin

contact with the

compound.

Body Laboratory Coat
Standard, long-

sleeved

Protects skin and

personal clothing from

contamination.

Respiratory Dust Mask (N95/P1)
Recommended for

powder form

Minimizes inhalation

of fine particles. Not

typically required for

solutions.

Standard Operating Procedure
The procedural diagram below illustrates the standard workflow for handling H-Thr-Gly-OH,

from initial receipt to final disposal, to ensure a safe and organized process.

Caption: Workflow for Handling H-Thr-Gly-OH

Operational Plan
Receiving and Storage:

Upon receipt, inspect the package for any signs of damage.

For long-term stability, store the lyophilized peptide at or below -15°C in a dark and dry

location. Peptides are often sensitive to temperature and light.
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Handling and Preparation of Solutions:

Before opening, allow the container to warm to room temperature inside a desiccator to

prevent condensation, as moisture can degrade the peptide.

Quickly weigh the desired amount of the peptide in a clean, designated area.

To reconstitute, use a sterile technique with high-purity water or an appropriate buffer. For

peptides, it is often recommended to dissolve acidic peptides in basic buffers and basic

peptides in acidic buffers.

If the peptide solution is not for immediate use, it should be aliquoted and stored at or below

-15°C to avoid repeated freeze-thaw cycles.

Disposal Plan
Proper disposal of H-Thr-Gly-OH and associated materials is crucial to maintain a safe

laboratory environment and comply with regulations.

Unused Compound:

Dispose of any unused or expired solid H-Thr-Gly-OH through approved chemical waste

channels, following institutional and local environmental regulations.

Solutions:

Aqueous solutions of H-Thr-Gly-OH should be disposed of in accordance with your

institution's guidelines for non-hazardous aqueous waste. In some cases, this may permit

disposal down the drain with a large volume of water, but always confirm local regulations

first.

Contaminated Materials:

All materials that have come into contact with H-Thr-Gly-OH, such as gloves, pipette tips,

and weighing paper, should be collected in a designated, sealed container and disposed of

as non-hazardous laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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